Tpmpa
Tpmpa
TPMPA ((1,2,5,6-tetrahydropyridine-4-yl)methylphosphinic acid) is a selective antagonist of GABAC receptors (also known as GABA-ρ or GABAA-ρ receptors). GABAC receptors are found primarily in the retina, although they may be present in other tissues, including the hippocampus, spinal cord, superior colliculus, pituitary and the gut. TPMPA is used as a pharmacological probe for the investigation of GABAC receptor function.
Brand Name:
Vulcanchem
CAS No.:
182485-36-5
VCID:
VC20796107
InChI:
InChI=1S/C6H12NO2P/c1-10(8,9)6-2-4-7-5-3-6/h2,7H,3-5H2,1H3,(H,8,9)
SMILES:
CP(=O)(C1=CCNCC1)O
Molecular Formula:
C6H12NO2P
Molecular Weight:
161.14 g/mol
Tpmpa
CAS No.: 182485-36-5
Cat. No.: VC20796107
Molecular Formula: C6H12NO2P
Molecular Weight: 161.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | TPMPA ((1,2,5,6-tetrahydropyridine-4-yl)methylphosphinic acid) is a selective antagonist of GABAC receptors (also known as GABA-ρ or GABAA-ρ receptors). GABAC receptors are found primarily in the retina, although they may be present in other tissues, including the hippocampus, spinal cord, superior colliculus, pituitary and the gut. TPMPA is used as a pharmacological probe for the investigation of GABAC receptor function. |
|---|---|
| CAS No. | 182485-36-5 |
| Molecular Formula | C6H12NO2P |
| Molecular Weight | 161.14 g/mol |
| IUPAC Name | methyl(1,2,3,6-tetrahydropyridin-4-yl)phosphinic acid |
| Standard InChI | InChI=1S/C6H12NO2P/c1-10(8,9)6-2-4-7-5-3-6/h2,7H,3-5H2,1H3,(H,8,9) |
| Standard InChI Key | MFUKVPOVVKKLRQ-UHFFFAOYSA-N |
| SMILES | CP(=O)(C1=CCNCC1)O |
| Canonical SMILES | CP(=O)(C1=CCNCC1)O |
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